Cas no 1270548-57-6 (1-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-AMINE)

• Product Name: 1-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-AMINE
• CAS No: 1270548-57-6
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• CID: 5582579
• PubChem ID: 129945826
• Update Time: 2023-08-11

1-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-AMINE
• Benzenemethanamine, 3-chloro-α-ethyl-4-(trifluoromethyl)-
• 1270548-57-6
• A1-32288

• Inchi： 1S/C10H11ClF3N/c1-2-9(15)6-3-4-7(8(11)5-6)10(12,13)14/h3-5,9H,2,15H2,1H3
• InChI Key： DBYBSZAYKDHAAE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(CC)N

Computed Properties

• Exact Mass: 237.0532115g/mol
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 258.4±35.0 °C(Predicted)
• pka: 8.55±0.10(Predicted)